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molecular formula C10H10N4O B8292999 4-(4-Aminopyrrolo[2,1-f][1,2,4]triazin-7-yl)but-3-yn-1-ol

4-(4-Aminopyrrolo[2,1-f][1,2,4]triazin-7-yl)but-3-yn-1-ol

Cat. No. B8292999
M. Wt: 202.21 g/mol
InChI Key: ZAVNFPBNSPTLOY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08431695B2

Procedure details

To a solution of 7-bromopyrrolo[2,1-f][1,2,4]triazin-4-amine (2.25 g, 10.6 mmol), tetrakis(triphenylphosphine)palladium(0) (610 mg, 0.53 mmol), and copper(I) iodide (500 mg, 2.64 mmol) in degassed pyrrolidine (45 mL) was added 3-butyn-1-ol (1.6 mL, 21.1 mmol), dropwise. The reaction was heated (50° C.) for 17 h. After cooling to rt, saturated aqueous ammonium chloride solution was added (50 mL) and the mixture was extracted first with ethyl acetate (4×50 mL) then with 3:1 chloroform/isopropanol (5×100 mL). The organics were separately dried (Na2SO4) and the solvent was evaporated. The combined crude oils were purified via flash chromatography on silica gel eluting with 100% ethyl acetate, followed by trituration with ethyl acetate to obtain 1.3 g (61%) of the desired product. 1H NMR (300 MHz, DMSO-d6) δ 7.85 (s, 1 H), 7.81 (br s, 2 H), 6.82 (d, 1 H), 6.75 (s, 1 H), 4.91 (t, 1 H), 3.58 (q, 2 H), 2.63 (t, 2 H); ES-MS m/z 203.2 [M+H]+, HPLC RT (min) 1.05.
Quantity
2.25 g
Type
reactant
Reaction Step One
Quantity
1.6 mL
Type
reactant
Reaction Step One
Quantity
45 mL
Type
solvent
Reaction Step One
Quantity
610 mg
Type
catalyst
Reaction Step One
Name
copper(I) iodide
Quantity
500 mg
Type
catalyst
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Yield
61%

Identifiers

REACTION_CXSMILES
Br[C:2]1[N:10]2[C:5]([C:6]([NH2:11])=[N:7][CH:8]=[N:9]2)=[CH:4][CH:3]=1.[CH2:12]([OH:16])[CH2:13][C:14]#[CH:15].[Cl-].[NH4+]>N1CCCC1.C1C=CC([P]([Pd]([P](C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)([P](C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)[P](C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)=CC=1.[Cu]I>[NH2:11][C:6]1[C:5]2=[CH:4][CH:3]=[C:2]([C:15]#[C:14][CH2:13][CH2:12][OH:16])[N:10]2[N:9]=[CH:8][N:7]=1 |f:2.3,^1:27,29,48,67|

Inputs

Step One
Name
Quantity
2.25 g
Type
reactant
Smiles
BrC1=CC=C2C(=NC=NN21)N
Name
Quantity
1.6 mL
Type
reactant
Smiles
C(CC#C)O
Name
Quantity
45 mL
Type
solvent
Smiles
N1CCCC1
Name
Quantity
610 mg
Type
catalyst
Smiles
C=1C=CC(=CC1)[P](C=2C=CC=CC2)(C=3C=CC=CC3)[Pd]([P](C=4C=CC=CC4)(C=5C=CC=CC5)C=6C=CC=CC6)([P](C=7C=CC=CC7)(C=8C=CC=CC8)C=9C=CC=CC9)[P](C=1C=CC=CC1)(C=1C=CC=CC1)C=1C=CC=CC1
Name
copper(I) iodide
Quantity
500 mg
Type
catalyst
Smiles
[Cu]I
Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Smiles
[Cl-].[NH4+]

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
50 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
After cooling to rt
EXTRACTION
Type
EXTRACTION
Details
the mixture was extracted first with ethyl acetate (4×50 mL)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The organics were separately dried (Na2SO4)
CUSTOM
Type
CUSTOM
Details
the solvent was evaporated
CUSTOM
Type
CUSTOM
Details
The combined crude oils were purified via flash chromatography on silica gel eluting with 100% ethyl acetate

Outcomes

Product
Name
Type
product
Smiles
NC1=NC=NN2C1=CC=C2C#CCCO
Measurements
Type Value Analysis
AMOUNT: MASS 1.3 g
YIELD: PERCENTYIELD 61%
YIELD: CALCULATEDPERCENTYIELD 60.6%

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
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